![molecular formula C17H13F4N3OS B7436696 N-[(3-fluoro-4-imidazol-1-ylphenyl)methyl]-4-(trifluoromethylsulfinyl)aniline](/img/structure/B7436696.png)
N-[(3-fluoro-4-imidazol-1-ylphenyl)methyl]-4-(trifluoromethylsulfinyl)aniline
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[(3-fluoro-4-imidazol-1-ylphenyl)methyl]-4-(trifluoromethylsulfinyl)aniline is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in medicine and drug development.
Mechanism of Action
The mechanism of action of N-[(3-fluoro-4-imidazol-1-ylphenyl)methyl]-4-(trifluoromethylsulfinyl)aniline involves the inhibition of specific enzymes and receptors in the body. It has been shown to inhibit the activity of certain kinases, which are involved in cell signaling pathways that contribute to the development of cancer and other diseases. Additionally, it has been found to interact with certain receptors in the brain, leading to potential applications in the treatment of neurological disorders.
Biochemical and Physiological Effects:
Studies have shown that N-[(3-fluoro-4-imidazol-1-ylphenyl)methyl]-4-(trifluoromethylsulfinyl)aniline exhibits potent biochemical and physiological effects. It has been found to induce cell death in cancer cells, reduce inflammation, and improve cognitive function in animal models of neurological disorders. Additionally, it has been shown to have low toxicity in vitro and in vivo, making it a promising candidate for further development.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-[(3-fluoro-4-imidazol-1-ylphenyl)methyl]-4-(trifluoromethylsulfinyl)aniline is its potent inhibitory activity against specific enzymes and receptors, making it a valuable tool for studying these targets in vitro and in vivo. Additionally, its low toxicity and high purity make it a reliable compound for use in lab experiments. However, one limitation is its relatively high cost, which may limit its accessibility for some researchers.
Future Directions
There are several future directions for the study of N-[(3-fluoro-4-imidazol-1-ylphenyl)methyl]-4-(trifluoromethylsulfinyl)aniline. One direction is the development of more efficient synthesis methods to reduce the cost of production. Additionally, further research is needed to fully elucidate its mechanism of action and potential applications in medicine and drug development. Other future directions include the exploration of its potential as a diagnostic tool and the development of derivatives with improved potency and selectivity.
Conclusion:
N-[(3-fluoro-4-imidazol-1-ylphenyl)methyl]-4-(trifluoromethylsulfinyl)aniline is a promising compound with potential applications in medicine and drug development. Its potent inhibitory activity against specific enzymes and receptors, low toxicity, and high purity make it a valuable tool for studying these targets in vitro and in vivo. Further research is needed to fully elucidate its mechanism of action and potential applications, as well as to explore its potential as a diagnostic tool and the development of derivatives with improved potency and selectivity.
Synthesis Methods
The synthesis of N-[(3-fluoro-4-imidazol-1-ylphenyl)methyl]-4-(trifluoromethylsulfinyl)aniline involves the reaction of 3-fluoro-4-iodoaniline with imidazole in the presence of a palladium catalyst. The resulting intermediate is then reacted with trifluoromethylsulfinyl chloride to yield the final product. This method has been optimized to produce high yields of pure compound.
Scientific Research Applications
N-[(3-fluoro-4-imidazol-1-ylphenyl)methyl]-4-(trifluoromethylsulfinyl)aniline has been extensively studied for its potential applications in medicine and drug development. It has been found to exhibit potent inhibitory activity against certain enzymes and receptors, making it a promising candidate for the treatment of various diseases such as cancer, inflammation, and neurological disorders.
properties
IUPAC Name |
N-[(3-fluoro-4-imidazol-1-ylphenyl)methyl]-4-(trifluoromethylsulfinyl)aniline |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H13F4N3OS/c18-15-9-12(1-6-16(15)24-8-7-22-11-24)10-23-13-2-4-14(5-3-13)26(25)17(19,20)21/h1-9,11,23H,10H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JTJLXJMGGAPLFY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1NCC2=CC(=C(C=C2)N3C=CN=C3)F)S(=O)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H13F4N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
383.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[(3-fluoro-4-imidazol-1-ylphenyl)methyl]-4-(trifluoromethylsulfinyl)aniline |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.